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Compound of Interest

Compound Name:
3-(Aminomethyl)benzoic acid

hydrochloride

Cat. No.: B1284310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
(Aminomethyl)benzoic acid hydrochloride (CAS No: 876-03-9). The information presented

herein is intended to support research, development, and quality control activities involving this

compound. This document includes a summary of key physical data, detailed experimental

protocols for their determination, and a logical workflow for property characterization.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, formulation, and

application in various scientific disciplines. The following table summarizes the key physical

properties of 3-(Aminomethyl)benzoic acid hydrochloride.
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Property Value Source(s)

Molecular Formula C₈H₁₀ClNO₂ [1][2][3]

Molecular Weight 187.62 g/mol [1][3]

Appearance White to off-white solid [1]

Melting Point 242-244 °C [1]

Solubility in Water Slightly soluble [1][2]

pKa

Estimated pKa₁ (carboxylic

acid) ~4.2; Estimated pKa₂

(aminomethyl) ~9.3

[4][5][6]

Note on pKa: Experimental pKa values for 3-(Aminomethyl)benzoic acid hydrochloride are

not readily available in the cited literature. The provided values are estimations based on the

parent molecules, benzoic acid and benzylamine.[4][5][6] It is strongly recommended to

determine the experimental pKa values for this specific compound using the protocol outlined

below.

Experimental Protocols
Accurate determination of physical properties is essential for compound characterization. The

following are detailed methodologies for measuring the key physical parameters of 3-
(Aminomethyl)benzoic acid hydrochloride.

Melting Point Determination by Capillary Method
The melting point is a crucial indicator of purity. A sharp melting range typically signifies a high-

purity substance.

Apparatus:

Melting point apparatus

Glass capillary tubes (sealed at one end)

Mortar and pestle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9111284.htm
https://www.fishersci.ca/shop/products/3-aminomethyl-benzoic-acid-hydrochloride-95-thermo-scientific/p-7055858
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Aminomethyl_benzoic-acid-hydrochloride
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9111284.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Aminomethyl_benzoic-acid-hydrochloride
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9111284.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9111284.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9111284.htm
https://www.fishersci.ca/shop/products/3-aminomethyl-benzoic-acid-hydrochloride-95-thermo-scientific/p-7055858
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylamine
https://global.oup.com/us/companion.websites/fdscontent/uscompanion/us/static/companion.websites/9780197651896/Table_20.5_pKa_values_for_benzoic_acid_derivatives.pdf
https://en.wikipedia.org/wiki/3-Aminobenzoic_acid
https://www.benchchem.com/product/b1284310?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylamine
https://global.oup.com/us/companion.websites/fdscontent/uscompanion/us/static/companion.websites/9780197651896/Table_20.5_pKa_values_for_benzoic_acid_derivatives.pdf
https://en.wikipedia.org/wiki/3-Aminobenzoic_acid
https://www.benchchem.com/product/b1284310?utm_src=pdf-body
https://www.benchchem.com/product/b1284310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula

Procedure:

Sample Preparation: Ensure the 3-(Aminomethyl)benzoic acid hydrochloride sample is

completely dry and finely powdered using a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the material. Invert the tube and gently tap it on a hard surface to

pack the solid into the sealed end. The packed sample height should be approximately 2-3

mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): For an unknown sample, a rapid heating rate (10-20 °C/min)

can be used to determine an approximate melting range.

Accurate Determination: For a precise measurement, set the heating rate to 1-2 °C/min,

starting from a temperature approximately 20 °C below the expected melting point.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the beginning of the melting range) and the

temperature at which the entire sample becomes a clear liquid (the end of the melting

range).

Replicate: Repeat the measurement with a fresh sample and capillary tube to ensure

reproducibility.

Aqueous Solubility Determination (OECD Guideline 105)
This method, based on the flask method from OECD Guideline 105, is suitable for determining

the water solubility of substances.

Apparatus:

Analytical balance
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Constant temperature water bath or incubator

Mechanical shaker or magnetic stirrer

Centrifuge

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

Preliminary Test: A preliminary test is recommended to estimate the approximate solubility

and the time required to reach equilibrium.

Sample Preparation: Weigh an excess amount of 3-(Aminomethyl)benzoic acid
hydrochloride and add it to a known volume of deionized water in a flask. The amount

should be sufficient to ensure a saturated solution with undissolved solid remaining.

Equilibration: Place the flask in a constant temperature bath (e.g., 25 °C) and agitate it using

a shaker or stirrer. The agitation should be vigorous enough to ensure good mixing but not

so vigorous as to cause foaming or dispersion of the solid into a colloidal state. The time

required to reach equilibrium should be determined in the preliminary test (typically 24-48

hours).

Phase Separation: After equilibration, stop the agitation and allow the undissolved solid to

settle. Centrifuge the sample at a high speed to ensure complete separation of the solid and

liquid phases.

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot

with a known volume of water.

Quantification: Determine the concentration of 3-(Aminomethyl)benzoic acid
hydrochloride in the diluted solution using a validated analytical method, such as High-

Performance Liquid Chromatography with UV detection (HPLC-UV).

Calculation: Calculate the solubility in mg/mL or mol/L, taking into account the dilution factor.
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pKa Determination by Potentiometric Titration
Potentiometric titration is a precise method for determining the acid dissociation constants

(pKa) of a substance. For 3-(Aminomethyl)benzoic acid hydrochloride, two pKa values are

expected, corresponding to the carboxylic acid and the protonated aminomethyl group.

Apparatus:

pH meter with a combination pH electrode

Automatic titrator or a burette

Magnetic stirrer and stir bar

Beaker

Standardized solutions of hydrochloric acid (e.g., 0.1 M) and sodium hydroxide (e.g., 0.1 M,

carbonate-free)

Procedure:

Sample Preparation: Accurately weigh a known amount of 3-(Aminomethyl)benzoic acid
hydrochloride and dissolve it in a known volume of deionized water.

Titration with Base (to determine pKa of the aminomethyl group):

Place the solution in a beaker with a magnetic stir bar.

Immerse the calibrated pH electrode in the solution.

Begin stirring the solution.

Add small, precise increments of the standardized sodium hydroxide solution.

Record the pH value after each addition, allowing the reading to stabilize.

Continue the titration well past the equivalence point.

Titration with Acid (to determine pKa of the carboxylic acid group):
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Prepare a fresh solution of the sample as in step 1.

Titrate this solution with the standardized hydrochloric acid solution, following the same

procedure as in the titration with the base.

Data Analysis:

Plot the pH values against the volume of titrant added to generate two titration curves (one

for the base titration and one for the acid titration).

Determine the equivalence points from the points of maximum inflection on the curves (or

by using the first or second derivative of the curves).

The pKa values are equal to the pH at the half-equivalence points. The titration with acid

will reveal the pKa of the carboxylic acid, while the titration with base will reveal the pKa of

the protonated aminomethyl group.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of 3-(Aminomethyl)benzoic acid hydrochloride.
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Physical Property Characterization Workflow

Obtain Pure Sample of
3-(Aminomethyl)benzoic acid hydrochloride

Determine Molecular Formula
and Molecular Weight Characterize Appearance Melting Point Determination

(Capillary Method)
Aqueous Solubility Determination

(OECD 105)
pKa Determination

(Potentiometric Titration)

Data Compilation and Analysis

Technical Guide Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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